[2-(5-Methyl-1,3,4-thiadiazol-2-yl)ethyl]amine dihydrochloride

• IUPAC Name: 2-(5-methyl-1,3,4-thiadiazol-2-yl)ethanamine;dihydrochloride
• InChI: InChI=1S/C5H9N3S.2ClH/c1-4-7-8-5(9-4)2-3-6;;/h2-3,6H2,1H3;2*1H
• InChI Key: MHTFNTSFGHNLCI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)CCN.Cl.Cl
• Molecular Formula: C5H11Cl2N3S
• Molecular Weight: 216.13 g/mol
• CAS No.: 1609395-22-3

Description

“[2-(5-Methyl-1,3,4-thiadiazol-2-yl)ethyl]amine dihydrochloride” is a unique chemical compound provided by Sigma-Aldrich to early discovery researchers. It is a solid substance with the SMILES string NCCC(S1)=NN=C1C.Cl.Cl. The 1,3,4-thiadiazole nucleus is a common and integral feature of a variety of natural products and medicinal agents.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string NCCC(S1)=NN=C1C.Cl.Cl. Thiadiazole is a 5-membered ring system containing a hydrogen-binding domain, a sulfur atom, and a two-electron donor nitrogen system.

Scientific Research Applications

Noncovalent Interactions in Thiadiazole Derivatives

• Study: El-Emam et al. (2020) synthesized three adamantane-1,3,4-thiadiazole hybrid derivatives and analyzed their structures, focusing on noncovalent interactions using quantum theory and Hirshfeld surface analysis. This study provides insights into the nature of interactions within such compounds (El-Emam et al., 2020).

Biological Activities of Schiff Bases Derived from Thiadiazole Compounds

• Study: Gür et al. (2020) focused on the biological activities of Schiff bases derived from 5-substituted-1,3,4-thiadiazole-2-amine, showing potential in DNA protection and antimicrobial activity against specific pathogens (Gür et al., 2020).

Anti-Inflammatory and Analgesic Activities

• Study: Kothamunireddy and Galla (2021) synthesized new derivatives involving 1,3,4-thiadiazol-2-yl acridin-9-amine and evaluated their anti-inflammatory and analgesic properties, showing significant potential in these areas (Kothamunireddy & Galla, 2021).

Antibacterial and Antifungal Activities

• Study: Makwane et al. (2018) synthesized derivatives of 2-amino-5-ethyl-1,3,4-thiadiazole and tested their antibacterial and antifungal activities, revealing their potential as antimicrobial agents (Makwane et al., 2018).

Fluorescence Effects in Thiadiazole Compounds

• Study: Matwijczuk et al. (2018) investigated the fluorescence effects of specific thiadiazole compounds, providing insights into their potential applications in bioactive materials (Matwijczuk et al., 2018).

Crystal Structure Analysis

• Study: Li et al. (2014) distinguished tautomers in a thiadiazol-2-ylidene compound using DFT-D calculations and 13C solid-state NMR, contributing to the understanding of its structural properties (Li et al., 2014).

Potential Fungicidal Applications

• Study: Chen et al. (2000) synthesized thiadiazole derivatives as potential fungicides, assessing their effectiveness against rice sheath blight, a major disease in rice cultivation (Chen et al., 2000).

Safety and Hazards

The compound is classified as an Eye Irritant 2 and Skin Irritant 2 according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The safety information includes the signal word “Warning” and the hazard statements H315 and H319. Precautionary statements include P305 + P351 + P338.

Future Directions

As the 1,3,4-thiadiazole nucleus is a common and integral feature of a variety of natural products and medicinal agents, future research could focus on exploring the potential applications of this compound in various fields, including drug development.

Mechanism of Action

Target of Action

Similar compounds have been reported to target the signal transducer and activator of transcription 3 (stat3), which is an attractive target for cancer treatment .

Mode of Action

It’s worth noting that similar compounds have been designed to inhibit the interleukin-6 (il-6)/janus kinase (jak)/stat3 pathway .

Biochemical Pathways

Compounds with similar structures have been reported to interfere with the il-6/jak/stat3 pathway , which plays a crucial role in the immune response and inflammation.

Result of Action

Similar compounds have been reported to exhibit inhibitory effects on the growth of certain cell lines .

Biochemical Analysis

Biochemical Properties

1,3,4-thiadiazole derivatives have been reported to exhibit antimicrobial properties . They have been found to disrupt processes related to DNA replication, inhibiting the replication of both bacterial and cancer cells .

Cellular Effects

It is known that thiadiazole derivatives can block the activity of heat shock protein 90 (Hsp90), a protein that controls the folding of numerous proteins . Inhibition of Hsp90 results in the degradation of several oncoproteins .

Molecular Mechanism

It is known that 1,3,4-thiadiazole derivatives can interact with DNA, disrupting its replication process .

Temporal Effects in Laboratory Settings

It is known that thiadiazole derivatives can have long-term effects on cellular function .

Dosage Effects in Animal Models

It is known that thiadiazole derivatives can have toxic or adverse effects at high doses .

Metabolic Pathways

It is known that thiadiazole derivatives can interact with various enzymes and cofactors .

Transport and Distribution

It is known that thiadiazole derivatives, due to their enhanced liposolubility, have the ability to cross cellular membranes .

Subcellular Localization

It is known that thiadiazole derivatives can interact with various cellular compartments .